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Compound of Interest

Compound Name: p-Chlorophenyl methyl sulfoxide

CAS No.: 934-73-6

Cat. No.: B1581415

Get Quote

Technical Whitepaper: Toxicological Profile and Safety Protocols for p-Chlorophenyl Methyl
Sulfoxide

Executive Summary & Chemical Identity
p-Chlorophenyl methyl sulfoxide (CAS: 934-73-6) is a chiral organosulfur compound serving

as a critical intermediate in pharmaceutical synthesis and a metabolic marker in the

degradation of thioether-based pesticides and drugs. Unlike its sulfide precursors, the sulfoxide

moiety imparts significant polarity and distinct biological reactivity, necessitating specific safety

protocols distinct from general organic solvents.

This guide synthesizes toxicological data, metabolic fate, and handling standards to ensure

researcher safety during drug development and synthesis workflows.
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Parameter Detail

IUPAC Name 1-Chloro-4-(methylsulfinyl)benzene

CAS Number 934-73-6

Molecular Formula C₇H₇ClOS

Molecular Weight 174.65 g/mol

Physical State Crystalline solid (typically white to off-white)

| Solubility | Soluble in DMSO, Methanol, Chloroform; Low solubility in water |

Toxicological Profile
The toxicity of p-chlorophenyl methyl sulfoxide is characterized by its potential for central

nervous system (CNS) depression and severe ocular irritation.[1] Data indicates it is more

acutely toxic and irritating than its corresponding sulfone metabolite.

Acute Toxicity Data
Data derived from comparative studies of chlorophenyl sulfides and sulfoxides (e.g., Rocky

Mountain Arsenal contamination studies).[1]

Route Species LD50 / Observation
Hazard
Classification

Oral Rat 400 – 620 mg/kg Acute Tox. 4 (H302)

Dermal Rabbit

CNS depression

observed for up to 7

days post-application.

[1]

STOT SE 3 (H336)

Ocular Rabbit

Severe irritation;

potential for

irreversible damage.

Eye Dam. 1 (H318)

Inhalation Rat
Irritation of mucosal

membranes.
STOT SE 3 (H335)
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Critical Insight: While the sulfide form is often lethal via dermal exposure due to rapid

absorption, the sulfoxide (this compound) is less lethal dermally but induces prolonged CNS

depression (lethargy, ataxia). This suggests the sulfoxide crosses the blood-brain barrier but

acts via a different mechanism or slower clearance than the sulfide.

Irritation & Sensitization
Skin: Moderate irritant (Category 2). Causes erythema and edema upon prolonged contact.

Eyes:High Risk. Classified as causing serious eye damage (Category 1).[2] The polar nature

of the sulfoxide allows rapid penetration of the corneal epithelium, leading to opacity.

Sensitization: Guinea pig maximization tests generally indicate a lack of skin sensitization

potential for this specific congener.

Metabolic Fate & Mechanistic Safety
Understanding the metabolism of p-chlorophenyl methyl sulfoxide is vital for safety, as it

participates in a redox cycle that can alter its toxicity profile in vivo.

The Sulfoxidation Pathway
The compound acts as a "metabolic bridge." It is formed via the S-oxidation of p-chlorophenyl

methyl sulfide and is further oxidized to p-chlorophenyl methyl sulfone.

Oxidation (Bioactivation): Catalyzed primarily by Cytochrome P450 (CYP) isoforms

(specifically CYP2D6 and CYP3A4) and Flavin-containing Monooxygenases (FMO).

Reduction (Bioinactivation): The sulfoxide can be reduced back to the sulfide by cytosolic

sulfoxide reductases or gut microbiota, potentially reactivating the acute dermal toxicity

associated with the sulfide form.
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Pathway Visualization

Fig 1: Metabolic Redox Cycling of p-Chlorophenyl Methyl Sulfoxide
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Caption: The sulfoxide serves as a central node. Note the reversible reduction pathway (red

dashed line) which can regenerate the highly toxic sulfide.

Safety & Handling Protocols
Due to the "Serious Eye Damage" (H318) classification, standard safety glasses are insufficient

when handling the neat powder.

Personal Protective Equipment (PPE) Matrix
Zone Protection Level Equipment Required

Ocular Critical

Chemical Splash Goggles +

Face Shield. (Contact lenses

prohibited).

Dermal High

Nitrile gloves (min 0.11mm

thickness). Double-gloving

recommended for solutions

>100mM.

Respiratory Moderate

N95/P2 mask for solid

handling; Fume hood required

for solution preparation.

Emergency Response Decision Tree
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Fig 2: Emergency Response Protocol for p-Chlorophenyl Methyl Sulfoxide
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Rinse 15 min continuously.
Lift eyelids.

Seek IMMEDIATE Opthalmologist.

Immediate

Wash with soap/water.
Monitor for CNS signs

(lethargy) for 48h.

Fresh air.
Supportive care.
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Caption: Immediate irrigation is non-negotiable for eye contact due to the risk of corneal

opacity.

Experimental Protocol: In Vitro Metabolic Stability
Assessment
To validate the stability of p-Chlorophenyl methyl sulfoxide in a biological context (or to

synthesize the sulfone metabolite), the following microsomal incubation protocol is

recommended. This protocol is self-validating via the inclusion of positive controls.

Objective: Determine the intrinsic clearance (

) and conversion rate to sulfone.

Materials:

Test Compound: p-Chlorophenyl methyl sulfoxide (10 mM stock in DMSO).
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System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4

U/mL G6P dehydrogenase).

Control: Testosterone (CYP3A4 probe) or Dextromethorphan (CYP2D6 probe).

Workflow:

Pre-Incubation:

Prepare a 0.5 mg/mL HLM suspension in Phosphate Buffer (100 mM, pH 7.4).

Spike with Test Compound (Final conc: 1 µM).

Validation Step: Ensure DMSO concentration < 0.1% to prevent enzyme inhibition.

Equilibrate at 37°C for 5 minutes.

Initiation:

Add NADPH regenerating system to start the reaction.

Sampling:

At T=0, 5, 15, 30, and 60 mins, remove 50 µL aliquots.

Quench: Immediately dispense into 150 µL ice-cold Acetonitrile (containing internal

standard, e.g., Tolbutamide).

Analysis:

Centrifuge (4000g, 20 min).

Analyze supernatant via LC-MS/MS. Monitor transitions for Sulfoxide (Parent) and Sulfone

(+16 Da).

Calculation:
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Plot ln(% remaining) vs. time. The slope

is the elimination rate constant.

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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